Cas no 1780193-60-3 (3-(difluoromethyl)cyclohexane-1-carboxylic acid)

• Product Name: 3-(difluoromethyl)cyclohexane-1-carboxylic acid
• CAS No: 1780193-60-3
• MF: C₈H₁₂F₂O₂
• MW: 178.176489830017
• CID: 5220591
• Update Time: 2025-05-25

3-(difluoromethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 3-(difluoromethyl)-
• 3-(difluoromethyl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C8H12F2O2/c9-7(10)5-2-1-3-6(4-5)8(11)12/h5-7H,1-4H2,(H,11,12)
• InChI Key： XZIXPIZCPFLOEN-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCCC(C(F)F)C1

Additional information on 3-(difluoromethyl)cyclohexane-1-carboxylic acid

Introduction to 3-(difluoromethyl)cyclohexane-1-carboxylic acid (CAS No. 1780193-60-3)

3-(difluoromethyl)cyclohexane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1780193-60-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of cyclohexane derivatives, characterized by the presence of a difluoromethyl group at the C-3 position and a carboxylic acid functional group at the C-1 position. The structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in drug discovery and development.

The difluoromethyl group is a key structural moiety in many pharmacologically active compounds due to its ability to modulate metabolic stability, lipophilicity, and binding affinity to biological targets. In particular, the introduction of fluorine atoms into organic molecules often enhances their pharmacokinetic properties, making them more suitable for therapeutic applications. The cyclohexane ring provides a rigid scaffold that can influence the conformational flexibility of the molecule, further impacting its biological activity. The presence of the carboxylic acid group at one end of the molecule allows for further functionalization, enabling the synthesis of more complex derivatives with tailored properties.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for 3-(difluoromethyl)cyclohexane-1-carboxylic acid, making it more accessible for industrial and academic research purposes. These developments have opened new avenues for exploring its potential applications in medicinal chemistry and materials science. For instance, researchers have been investigating its utility as a building block in the synthesis of novel antimicrobial agents, where the difluoromethyl group plays a crucial role in enhancing bacterial resistance profiles.

In addition to its pharmaceutical applications, 3-(difluoromethyl)cyclohexane-1-carboxylic acid has shown promise in the development of advanced materials. The unique electronic properties conferred by the fluorine atoms can be leveraged to design molecules with specific optical or electronic characteristics. This has sparked interest in its use as a precursor for liquid crystals, organic semiconductors, and other functional materials that require precise control over molecular structure and intermolecular interactions.

The compound's reactivity also makes it a valuable tool in mechanistic studies and catalytic processes. Researchers have explored its role as an intermediate in cross-coupling reactions, where it can serve as a precursor for generating carbon-carbon bonds essential for constructing complex organic molecules. Such reactions are fundamental to modern synthetic organic chemistry and are widely employed in both academic laboratories and industrial settings.

From a biological perspective, 3-(difluoromethyl)cyclohexane-1-carboxylic acid has been studied for its potential role as an enzyme inhibitor or modulator. The structural features of this compound allow it to interact with specific binding sites on enzymes, potentially altering their activity in ways that could be therapeutically beneficial. For example, inhibitors targeting metabolic enzymes often employ fluorinated compounds to improve binding affinity and selectivity. The cyclohexane ring can mimic natural substrates or transition states, facilitating productive interactions with biological targets.

The synthesis of 3-(difluoromethyl)cyclohexane-1-carboxylic acid typically involves multi-step processes that require careful optimization to ensure high yield and purity. Common synthetic routes include carboxylation reactions followed by fluorination steps, where specialized reagents and conditions are employed to introduce the difluoromethyl group efficiently. Advances in flow chemistry have also enabled continuous production methods for this compound, improving scalability and reducing waste generation.

In conclusion, 3-(difluoromethyl)cyclohexane-1-carboxylic acid (CAS No. 1780193-60-3) is a versatile compound with significant potential across multiple domains of chemical research. Its unique structural features make it a valuable intermediate in drug discovery, material science, and catalysis. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to expand further, driving innovation in both academic and industrial settings.